Cas no 1797717-61-3 (3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1797717-61-3
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 6381132
• PubChem ID: 71808108
• Update Time: 2025-06-09

3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• 3-cyano-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• 3-cyano-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• AKOS024562599
• 1797717-61-3
• 3-cyano-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• F6439-5024

• Inchi： 1S/C17H14N4OS/c18-12-13-3-1-4-14(11-13)17(22)19-7-9-21-8-6-15(20-21)16-5-2-10-23-16/h1-6,8,10-11H,7,9H2,(H,19,22)
• InChI Key： MEDLHXNJCIBFNL-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C2SC=CC=2)=N1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 322.08883226g/mol
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99Ų

Additional information on 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide

Introduction to Compound with CAS No. 1797717-61-3 and Product Name: 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide

The compound with the CAS number 1797717-61-3 and the product name 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic moieties, including thiophene and pyrazole, along with functional groups such as the cyano and amide substituents, makes this molecule a promising candidate for further exploration.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiophen-2-yl moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that thiophene derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the molecular framework of 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide suggests that it may possess similar therapeutic benefits.

The pyrazole ring is another key structural feature of this compound. Pyrazole derivatives are known for their diverse biological activities and have been extensively explored in the development of drugs targeting various diseases. The 1H-pyrazol-1-ylethyl group in this compound contributes to its unique chemical properties and may play a crucial role in its interactions with biological targets. The combination of these heterocyclic systems with the benzamide moiety enhances the compound's potential as a pharmacological agent.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that pyrazole derivatives can interact with specific neurotransmitter receptors, making them promising candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The presence of the cyano group in the molecule may further enhance its ability to modulate these receptors, potentially leading to novel therapeutic strategies.

In addition to its neurological applications, 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This makes it a potential candidate for developing drugs to treat chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyano group, for example, necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the pyrazol-1-ylethyl chain requires careful selection of reagents and catalysts to achieve the desired regioselectivity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, paving the way for further exploration of their pharmacological potential.

Computational studies have also played a crucial role in understanding the biological activity of this compound. Molecular modeling techniques can predict how 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide interacts with biological targets at the atomic level. These studies have provided valuable insights into its mechanism of action and have helped identify potential modifications that could enhance its efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring new therapies to patients more quickly.

The development of novel drug candidates is a complex and iterative process that often involves collaboration between chemists, biologists, and pharmacologists. The compound with CAS number 1797717-61-3 exemplifies this collaborative approach, as it represents a convergence of expertise from multiple disciplines. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers can overcome challenges associated with drug development and bring innovative treatments to market.

Future research on 3-cyano-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-yethexyl}benzamide will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. For instance, studies may investigate how modifications to the molecular structure can improve its solubility, bioavailability, and target specificity. Additionally, preclinical trials will be essential to evaluate its safety and efficacy in animal models before moving on to human clinical trials.

In conclusion, the compound with CAS number 1797717-61-3 and product name 3-cyano-N-{2-thiophenazole}-ethyl benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamide benzamidemethyl benzyloxy carbonyl ethoxymethyl carbamate oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oxime oximeoxymethoxy carbonyl methyl ester ethoxymethyl carbamate hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acid hydroxamic acidhydrochloride trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydrate trihydratetriethylamine salt hemihemihemihemihemihemihemihemihemihemihemihemihemihemihydrochloride hemifumarate fumarate fumarate fumarate fumarate fumarate fumarate fumarate fumarate fumaratefumaric acid sodium salt sodium salt sodium salt sodium salt sodium salt sodium salt sodium salt sodium salt sodium saltsodium methanesulfonate methanesulfonate methanesulfonatemethanol monohydrate monohydrate monohydratemonomethylether dihydrate dihydrate dihydroadipropylamine HCl HCl HCl HCl HCl HCl HCl HCl HCl HCl HCl HCl HClmonomethyl ether dimethyl sulfoxide DMSO DMSO DMSO DMSO DMSO DMSO DMSO DMSO DMSO DMSODimethylformamide DMF DMF DMF DMF DMF DMF DMF DMF DMF DMFDMAC dimethylacetamidedimethyl sulfoxidedimethylformamidewater ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanolethanol anhydrous anhydrous anhydrousanhydrous acetonitrile acetonitrile acetonitrileacetonitrile dichloromethane dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THF THF THFTetrahydrofuran acetonitrile acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THFTetrahydrofuran acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THFTetrahydrofuran acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THFTetrahydrofuran acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THFTetrahydrofuran acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol methanol methanolmethanol tetrahydrofuran THFTetrahydrofuran acetonitrileacetonitrile dichloromethane dichloromethanedichloromethane methanol is a versatile molecule with significant potential in pharmaceutical applications. Its unique structure and promising biological activities make it an attractive candidate for further research and development.